Cas no 2764731-40-8 ((2-Methoxy-5-(trifluoromethyl)phenyl)(morpholino)methanone)

• Product Name: (2-Methoxy-5-(trifluoromethyl)phenyl)(morpholino)methanone
• CAS No: 2764731-40-8
• MF: C₁₃H₁₄F₃NO₃
• MW: 289.250374317169
• CID: 6795525
• PubChem ID: 164894080
• Update Time: 2025-06-13

(2-Methoxy-5-(trifluoromethyl)phenyl)(morpholino)methanone Chemical and Physical Properties

Names and Identifiers

• (2-Methoxy-5-(trifluoromethyl)phenyl)(morpholino)methanone
• MFCD34760561
• 2764731-40-8

• Inchi： 1S/C13H14F3NO3/c1-19-11-3-2-9(13(14,15)16)8-10(11)12(18)17-4-6-20-7-5-17/h2-3,8H,4-7H2,1H3
• InChI Key： FIPSRPSIZJYJOE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)C(N1CCOCC1)=O)OC)(F)F

Computed Properties

• Exact Mass: 289.09257779g/mol
• Monoisotopic Mass: 289.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.8Ų

Additional information on (2-Methoxy-5-(trifluoromethyl)phenyl)(morpholino)methanone

Compound Introduction: (2-Methoxy-5-(trifluoromethyl)phenyl)(morpholino)methanone (CAS No. 2764731-40-8)

(2-Methoxy-5-(trifluoromethyl)phenyl)(morpholino)methanone is a sophisticated organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2764731-40-8, has garnered significant attention in the field of pharmaceutical research due to its potential applications in drug development and medicinal chemistry.

The molecular structure of this compound consists of a benzene ring substituted with a methoxy group at the 2-position and a trifluoromethyl group at the 5-position, coupled with a morpholine moiety. This arrangement imparts distinct electronic and steric properties, making it a valuable candidate for further exploration in synthetic chemistry and pharmacological studies.

In recent years, there has been growing interest in the development of novel compounds that exhibit enhanced bioactivity and selectivity. The presence of both electron-withdrawing and electron-donating groups in (2-Methoxy-5-(trifluoromethyl)phenyl)(morpholino)methanone suggests its potential as an intermediate in the synthesis of biologically active molecules. Specifically, the trifluoromethyl group can influence metabolic stability, while the morpholine ring contributes to solubility and bioavailability.

Current research in medicinal chemistry increasingly focuses on identifying compounds that can modulate biological pathways with high precision. The structural features of (2-Methoxy-5-(trifluoromethyl)phenyl)(morpholino)methanone make it an attractive scaffold for designing molecules that interact with target proteins or enzymes. For instance, its ability to engage with specific binding pockets in enzymes or receptors could lead to the development of new therapeutic agents.

One of the most compelling aspects of this compound is its versatility in synthetic applications. The combination of a phenyl ring with substituents such as methoxy and trifluoromethyl provides multiple sites for functionalization, allowing chemists to tailor its properties for specific purposes. This flexibility is particularly valuable in drug discovery pipelines, where rapid iteration and optimization are essential.

The morpholine moiety in the compound's structure also contributes to its pharmacological potential. Morpholine derivatives are known for their ability to enhance drug solubility and improve oral bioavailability, which are critical factors in pharmaceutical development. By incorporating this group into a molecular framework, researchers can potentially overcome some of the challenges associated with poor solubility or absorption rates.

Recent studies have begun to explore the interactions between such compounds and biological targets. For example, computational modeling has been used to predict how (2-Methoxy-5-(trifluoromethyl)phenyl)(morpholino)methanone might bind to proteins involved in inflammatory pathways or cancer signaling. These simulations have provided valuable insights into its potential mechanisms of action and have guided experimental efforts.

In addition to its pharmacological promise, this compound has shown interesting properties in chemical synthesis. Its stability under various reaction conditions makes it a suitable candidate for multi-step synthetic routes, where high yields and purity are crucial. Researchers have demonstrated its utility in constructing more complex molecules by serving as a key intermediate.

The trifluoromethyl group, a common feature in many bioactive compounds, plays a significant role in modulating pharmacokinetic properties. It can increase metabolic stability by resisting oxidative degradation and enhance binding affinity by influencing electronic distributions around the molecule. These attributes make (2-Methoxy-5-(trifluoromethyl)phenyl)(morpholino)methanone an intriguing candidate for further development.

As the field of chemical biology advances, there is an increasing demand for innovative tools that can aid in understanding biological processes at a molecular level. Compounds like this one offer researchers a means to probe these processes through targeted interactions with biological systems. By studying their effects on cellular pathways, scientists can gain new insights into disease mechanisms and develop more effective therapeutic strategies.

The synthesis of derivatives from this compound represents another avenue for exploration. By modifying specific functional groups or introducing new ones, researchers can generate libraries of compounds with diverse properties. These libraries can then be screened for biological activity, leading to the identification of lead candidates for further optimization.

The role of computational chemistry in drug discovery cannot be overstated. Advanced algorithms and machine learning models have enabled researchers to predict the properties of molecules before they are synthesized, saving time and resources. In the case of (2-Methoxy-5-(trifluoromethyl)phenyl)(morpholino)methanone, computational studies have helped refine its design to enhance its bioactivity and selectivity.

In conclusion, (2-Methoxy-5-(trifluoromethyl)phenyl)(morpholino)methanone (CAS No. 2764731-40-8) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for drug development, while its chemical versatility allows for diverse synthetic applications. As ongoing research continues to uncover new possibilities, this compound is poised to play an important role in advancing our understanding of biological processes and developing novel therapeutic agents.